Cas no 60541-88-0 (5-Bromo-2-chloro-3-nitrobenzoic acid)

• Product Name: 5-Bromo-2-chloro-3-nitrobenzoic acid
• CAS No: 60541-88-0
• MF: C₇H₃BrClNO₄
• MW: 280.460020303726
• CID: 2197131
• PubChem ID: 22403367
• Update Time: 2025-07-22

5-Bromo-2-chloro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-bromo-3-nitrobenzoic acid
• 5-Bromo-2-chloro-3-nitrobenzoic acid
• BLINULPTLDKOLO-UHFFFAOYSA-N
• NE19571
• Benzoic acid, 5-bromo-2-chloro-3-nitro-
• EN300-114858
• CS-0223341
• DB-123871
• 60541-88-0
• AT19662
• 5-bromo-2-chloro-3-nitrobenzoicacid
• SCHEMBL9086480
• MFCD12173017

• MDL： MFCD12173017
• Inchi： 1S/C7H3BrClNO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： BLINULPTLDKOLO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.89340g/mol
• Monoisotopic Mass: 278.89340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1